Cas no 305372-39-8 (Biotin-PEG2-Mal)

• Product Name: Biotin-PEG2-Mal
• CAS No: 305372-39-8
• MF: C₂₃H₃₅N₅O₇S
• MW: 525.618304491043
• MDL: MFCD09264743
• CID: 1006164
• PubChem ID: 87561197
• Update Time: 2025-05-23

Biotin-PEG2-Mal Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]ethoxy]ethyl]hexahydro-2-oxo-, (3aS,4S,6aR)-
• N-Biotinyl-N'-(3-maleimidopropionyl)-3,6-dioxaoctane-1,8-diamine
• (+)-BIOTIN-(PEO)3-MALEIMIDE(I)
• (+)-Biotin-PEG2-Maleimide
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy...
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[2-[2-[2-[[3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethoxy]ethox
• N-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethyl]-5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanamide
• B3174
• Maleimide-PEG2-Biotin
• NULL
• N-[2-[2-[2-[(3-Maleimidopropionyl)amino]ethoxy]ethoxy]ethyl]biotinamide
• Biotin-PEG2-Mal
• Biotin-PEG2-NH-Mal
• N-(2-(2-(2-(3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido)ethoxy)ethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• BP-22147
• HY-W010764
• CS-W011480
• UDPCXVIKHFVPSZ-HOIFWPIMSA-N
• SCHEMBL9893190
• C70657
• N-Biotinyl-N-(3-maleimidopropionyl)-3,6-dioxaoctane-1,8-diamine
• 5-[(3AS,4S,6AR)-2-OXO-HEXAHYDROTHIENO[3,4-D]IMIDAZOL-4-YL]-N-[2-(2-{2-[3-(2,5-DIOXOPYRROL-1-YL)PROPANAMIDO]ETHOXY}ETHOXY)ETHYL]PENTANAMIDE
• 305372-39-8
• (+)-Biotin-PEG2-NH-Mal
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethyl]pentanamide
• AKOS025312388
• Biotin-PEG2-Maleimide
• EZ-Link Maleimide-PEG2-Biotin;Biotin-PEG2-Maleimide
• DA-61676

• MDL： MFCD09264743
• Inchi： 1S/C23H35N5O7S/c29-18(4-2-1-3-17-22-16(15-36-17)26-23(33)27-22)24-8-11-34-13-14-35-12-9-25-19(30)7-10-28-20(31)5-6-21(28)32/h5-6,16-17,22H,1-4,7-15H2,(H,24,29)(H,25,30)(H2,26,27,33)/t16-,17-,22-/m0/s1
• InChI Key： UDPCXVIKHFVPSZ-HOIFWPIMSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 525.22600
• Monoisotopic Mass: 525.22571965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Boiling Point: 897°C at 760 mmHg
• PSA: 190.94000
• LogP: 0.88020

Biotin-PEG2-Mal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives
• Other Chemical Reagents

Additional information on Biotin-PEG2-Mal

Biotin-PEG2-Mal: A Comprehensive Overview

Biotin-PEG2-Mal, also known as Biotin PEG Maleimide, is a versatile compound with the CAS number 305372-39-8. This molecule has gained significant attention in the fields of biochemistry, molecular biology, and drug delivery due to its unique properties and wide range of applications. The compound consists of biotin, a water-soluble B-vitamin, conjugated with a polyethylene glycol (PEG) chain and a maleimide group. This combination makes it an ideal tool for various biochemical applications, including protein crosslinking, affinity purification, and the development of targeted drug delivery systems.

The structure of Biotin-PEG2-Mal is designed to leverage the strong binding affinity of biotin for streptavidin or avidin proteins. This interaction is among the strongest known in biochemistry, making it highly suitable for applications requiring stable and specific binding. The PEG chain serves as a flexible linker, enhancing solubility and reducing immunogenicity, while the maleimide group provides a reactive site for conjugation with thiol-containing molecules such as proteins or peptides. This tripartite structure allows for precise control over molecular interactions, making Biotin-PEG2-Mal a valuable reagent in both research and therapeutic settings.

Recent advancements in biotechnology have further highlighted the potential of Biotin-PEG2-Mal in innovative applications. For instance, researchers have explored its use in the development of biosensors and diagnostic tools. By incorporating Biotin-PEG2-Mal into sensor platforms, scientists can achieve highly sensitive and specific detection of target molecules, such as biomarkers for diseases like cancer or infectious agents. These sensors leverage the strong biotin-streptavidin interaction to ensure reliability and reproducibility in diagnostic assays.

In the realm of drug delivery, Biotin-PEG2-Mal has been utilized to create targeted nanoparticles that deliver therapeutic agents directly to specific tissues or cells. The maleimide group enables the conjugation of drugs or imaging agents to the nanoparticle surface, while the biotin moiety ensures selective binding to target cells expressing streptavidin or avidin receptors. This approach not only enhances drug efficacy but also minimizes off-target effects, reducing potential side effects and improving patient outcomes.

The synthesis of Biotin-PEG2-Mal involves a multi-step process that ensures high purity and functionality. The reaction typically begins with the activation of biotin through coupling with a PEG chain using appropriate activating agents. The maleimide group is then introduced via a nucleophilic substitution reaction, ensuring optimal reactivity for subsequent conjugation steps. Quality control measures are implemented throughout the synthesis to ensure that the final product meets stringent specifications for use in both research and clinical applications.

Another area where Biotin-PEG2-Mal has shown promise is in the study of protein-protein interactions. By labeling proteins with this compound, researchers can investigate molecular interactions in vitro or in vivo with high precision. This capability is particularly valuable in understanding complex biological processes such as signal transduction pathways or immune responses. Furthermore, advancements in mass spectrometry techniques have enabled researchers to analyze these interactions at unprecedented resolution, providing deeper insights into cellular mechanisms.

In summary, Biotin-PEG2-Mal (CAS No: 305372-39-8) is a multifunctional compound that has revolutionized various fields within life sciences. Its unique combination of biotin's high-affinity binding properties, PEG's solubilizing effects, and maleimide's reactivity makes it an indispensable tool for researchers and clinicians alike. As ongoing research continues to uncover new applications for this compound, its role in advancing biomedical science and therapeutic development is likely to expand further.